Cas no 87789-61-5 (5-Benzyloxy-2-(1-piperazinyl)pyrimidine)

• Product Name: 5-Benzyloxy-2-(1-piperazinyl)pyrimidine
• CAS No: 87789-61-5
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• MDL: MFCD04109500
• CID: 1036382
• PubChem ID: 2802901
• Update Time: 2025-04-20

5-Benzyloxy-2-(1-piperazinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-(piperazin-1-yl)pyrimidine
• 5-Benzyloxy-2-(1-piperazinyl)pyrimidine
• 5-BENZYLOXY-2-(1-PIPERAZINYL)PYRIMIDINE,WHITE SOLID
• 5-phenylmethoxy-2-piperazin-1-ylpyrimidine
• HMS1303E11
• 5-(Phenylmethoxy)-2-(1-piperazinyl)-pyrimidine
• FT-0663009
• IDI1_001139
• 5-Phenylmethoxy-2-(1-piperazinyl)pyrimidine
• 5-(benzyloxy)-2-piperazinopyrimidine
• AKOS016000805
• SCHEMBL8106889
• CCG-47207
• DTXSID50384382
• Maybridge2_000099
• SR-01000636844-1
• NGCDQKNRWBVNTI-UHFFFAOYSA-N
• 87789-61-5
• DB-368262
• 5-(Phenylmethoxy)-2-(1-piperazinyl)-pyrimidine;

• MDL： MFCD04109500
• Inchi： 1S/C15H18N4O/c1-2-4-13(5-3-1)12-20-14-10-17-15(18-11-14)19-8-6-16-7-9-19/h1-5,10-11,16H,6-9,12H2
• InChI Key： NGCDQKNRWBVNTI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=NC(=NC=1)N1CCNCC1

Computed Properties

• Exact Mass: 270.14800
• Monoisotopic Mass: 270.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.28000
• LogP: 1.85900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines